5-bromo-N-(2-{[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl}ethyl)furan-2-carboxamide

• IUPAC Name: 5-bromo-N-[2-[4-(2-fluorophenyl)piperazin-1-yl]sulfonylethyl]furan-2-carboxamide
• InChI: InChI=1S/C17H19BrFN3O4S/c18-16-6-5-15(26-16)17(23)20-7-12-27(24,25)22-10-8-21(9-11-22)14-4-2-1-3-13(14)19/h1-6H,7-12H2,(H,20,23)
• InChI Key: MLSSWJFEJDIXFI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2F)S(=O)(=O)CCNC(=O)C3=CC=C(O3)Br
• Molecular Formula: C17H19BrFN3O4S
• Molecular Weight: 460.3 g/mol

Description

Molecular Structure Analysis

The compound has a complex structure with multiple functional groups. The InChI code for the compound is 1S/C11H7BrFNO2/c12-10-6-5-9 (16-10)11 (15)14-8-4-2-1-3-7 (8)13/h1-6H, (H,14,15). This indicates the presence of bromine, fluorine, nitrogen, oxygen, and carbon atoms in the molecule.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 284.08. It is a solid at room temperature.

Scientific Research Applications

Antiviral Activity

Indole derivatives, including our compound of interest, have demonstrated antiviral potential. For instance:

• .

Metabolic Disorders and Diabetes

Indole compounds have been linked to metabolic regulation. Investigating whether our compound affects glucose metabolism or insulin sensitivity could provide insights into diabetes management.

Mechanism of Action

Target of Action

It is known that similar compounds, such as indole derivatives, bind with high affinity to multiple receptors . These receptors play a crucial role in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

It can be inferred from similar compounds that it may interact with its targets, leading to changes in the biological activities mentioned above .

Biochemical Pathways

Similar compounds have been found to affect a broad range of functional groups . These transformations include oxidations, aminations, halogenations, and C–C-bond-formations such as alkenylations, alkynylations, and arylations .

Pharmacokinetics

It is known that similar compounds, such as pinacol boronic esters, are usually bench stable, easy to purify, and often even commercially available . These features are attractive for chemical transformations, where the valuable boron moiety remains in the product .

Result of Action

Similar compounds have shown inhibitory activity against various viruses and have exhibited notable cytotoxicity in certain cells .